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Compound of Interest

Compound Name: Chloroxynil

Cat. No.: B167504 Get Quote

Abstract: Chloroxynil (3,5-dichloro-4-hydroxybenzonitrile) is a selective, post-emergence

herbicide belonging to the benzonitrile class.[1][2] It is primarily effective against broadleaf

weeds in cereal crops and grasslands.[1][3] The mode of action for Chloroxynil is the inhibition

of photosynthesis at photosystem II, leading to rapid desiccation of the target plant tissue.[1][3]

[4] Although now considered largely obsolete, its study provides valuable insights into herbicide

chemistry, mechanism of action, and environmental fate.[1][5] This guide provides a

comprehensive technical overview of Chloroxynil, including its chemical properties, synthesis,

mechanism of action, experimental protocols for its evaluation, and toxicological profile.

Chemical and Physical Properties
Chloroxynil is an off-white solid compound with the chemical formula C7H3Cl2NO.[1][6] It is

slightly soluble in water and soluble in solvents like DMSO and methanol.[6] Key physical and

chemical properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b167504?utm_src=pdf-interest
https://www.benchchem.com/product/b167504?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chloroxynil
https://cymitquimica.com/cas/1891-95-8/
https://en.wikipedia.org/wiki/Chloroxynil
https://www.medkoo.com/products/61698
https://www.benchchem.com/product/b167504?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chloroxynil
https://www.medkoo.com/products/61698
https://www.hb-p.com/article/bromoxynil-an-effective-herbicide-for-your-agricultural-needs/
https://en.wikipedia.org/wiki/Chloroxynil
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/2734.htm
https://www.benchchem.com/product/b167504?utm_src=pdf-body
https://www.benchchem.com/product/b167504?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chloroxynil
https://www.chembk.com/en/chem/chloroxynil
https://www.chembk.com/en/chem/chloroxynil
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

IUPAC Name
3,5-dichloro-4-

hydroxybenzonitrile
[3]

CAS Number 1891-95-8 [1][3]

Molecular Formula C7H3Cl2NO [3][6]

Molar Mass 188.01 g/mol [1][3][6]

Melting Point 138-142 °C [6]

Boiling Point 256.6 ± 40.0 °C (Predicted) [6]

Density 1.57 ± 0.1 g/cm³ (Predicted) [6]

Water Solubility Slightly soluble [1][6]

Appearance Off-white solid [1][6]

Mechanism of Action
Chloroxynil is a photosystem II (PSII) inhibitor, classified under HRAC Group C3 (Global) or 6

(Numeric).[1] Its mechanism of action involves disrupting the electron transfer chain within the

chloroplasts of susceptible plants.[1]

Specifically, Chloroxynil binds to the D1 protein subunit of the photosystem II complex.[4] This

binding blocks the electron flow from quinone A (QA) to quinone B (QB), which is a critical step

in the light-dependent reactions of photosynthesis.[4] The inhibition of electron transport leads

to a buildup of highly reactive oxygen species, which cause lipid peroxidation and subsequent

damage to cell membranes, ultimately resulting in rapid cell death and desiccation of the plant

tissue.[3]
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1. Weed Propagation
(e.g., Amaranthus retroflexus)

2. Herbicide Application
(Calibrated Sprayer)

3. Randomized Block Design
(Greenhouse)

4. Data Collection
(Visual Ratings, Biomass)

5. Statistical Analysis
(ANOVA)

Chloroxynil 3,5-dichloro-4-hydroxybenzamide Hydrolysis (Nitrilase) 3,5-dichloro-4-hydroxybenzoic acid Hydrolysis (Amidase) Mineralization
(CO2, H2O, Cl-)

 Further Degradation 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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